Cas no 22225-63-4 (9,10-Anthracenedione,1-hydroxy-3-methoxy-6-methyl-)

• Product Name: 9,10-Anthracenedione,1-hydroxy-3-methoxy-6-methyl-
• CAS No: 22225-63-4
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 262526
• PubChem ID: 179389
• Update Time: 2025-04-19

9,10-Anthracenedione,1-hydroxy-3-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-hydroxy-3-methoxy-6-methyl-
• 1-hydroxy-3-methoxy-6-methylanthracene-9,10-dione
• 1-Hydroxy-3-methoxy-6-methylanthra-9,10-quinone
• 1-Hydroxy-3-methoxy-6-methylanthraquinone
• 1-Hydroxy-3-methoxy-6-methylanthra-9,10-quinone #
• Anthraquinone, 1-hydroxy-3-methoxy-6-methyl-
• SCHEMBL16225959
• DTXSID90176768
• 2-Methylxanthopurpurin-7-methyl ether
• 9,10-Anthracenedione, 1-hydroxy-3-methoxy-6-methyl-
• IBTIVMOKTOHUFA-UHFFFAOYSA-N
• UNII-00K6NHA51A
• 22225-63-4
• Q27231351
• 00K6NHA51A
• 6-Methylxanthopurpurin 3-methyl ether

• Inchi： 1S/C16H12O4/c1-8-3-4-10-11(5-8)15(18)12-6-9(20-2)7-13(17)14(12)16(10)19/h3-7,17H,1-2H3
• InChI Key： IBTIVMOKTOHUFA-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=C(C=2C(C2C=CC(C)=CC=21)=O)O)OC

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones